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Compound of Interest

Compound Name: NSC632839

Cat. No.: B1662893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
NSC632839 is a small molecule inhibitor that has garnered significant interest within the

scientific community for its role as a nonselective isopeptidase inhibitor. By targeting key

deubiquitinating enzymes (DUBs) and deSUMOylases, NSC632839 modulates critical cellular

processes, including apoptosis and protein degradation pathways. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

biological activities of NSC632839. Detailed experimental protocols for its synthesis and use in

key biological assays are presented, alongside visualizations of the signaling pathways it

influences. This document is intended to serve as a valuable resource for researchers and

professionals engaged in drug discovery and development, particularly in the fields of oncology

and cell biology.

Chemical Structure and Physicochemical Properties
NSC632839, also known as Ubiquitin Isopeptidase Inhibitor II or F6, is chemically identified as

3,5-bis[(4-methylphenyl)methylene]-4-piperidone, hydrochloride.[1][2] Its structure is

characterized by a central piperidone ring with two substituted benzylidene moieties.

Table 1: Chemical and Physicochemical Properties of NSC632839
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Property Value Reference(s)

IUPAC Name

3,5-bis[(4-

methylphenyl)methylidene]pipe

ridin-4-one;hydrochloride

[3]

Synonyms
NSC-632839, F6, Ubiquitin

Isopeptidase Inhibitor II
[2][4]

CAS Number 157654-67-6 [5][6]

Molecular Formula C₂₁H₂₂ClNO [1][6]

Molecular Weight 339.86 g/mol [4][5][6]

SMILES

CC1=CC=C(C=C1)C=C2CNC

C(=CC3=CC=C(C=C3)C)C2=

O.Cl

[5][6]

Appearance Light yellow to yellow solid [6]

Purity ≥98% (HPLC) [1][2]

Solubility
DMSO: ~7 mg/mL (20.59 mM)

(fresh DMSO recommended)
[5]

DMF: 10 mg/mL [2]

Ethanol: 0.25 mg/mL [2]

Water: Insoluble [5]

Storage

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year.

[4]

Biological Activity and Mechanism of Action
NSC632839 is a nonselective isopeptidase inhibitor, targeting both ubiquitin-specific proteases

(USPs) and SUMO-specific proteases (SENPs).[5][6] Its primary mechanism of action involves

the inhibition of these enzymes, leading to the accumulation of polyubiquitinated and poly-

SUMOylated proteins, which can trigger downstream cellular events such as apoptosis.
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Table 2: Inhibitory Activity of NSC632839 against Isopeptidases

Target Enzyme EC₅₀ / IC₅₀ Assay Type Reference(s)

USP2 45 ± 4 µM (EC₅₀) Cell-free assay [4][5][6]

USP7 37 ± 1 µM (EC₅₀) Cell-free assay [4][5][6]

SENP2 9.8 ± 1.8 µM (EC₅₀) Cell-free assay [4][5][6]

E1A and E1A/C9DN

cells (Apoptosis

Induction)

15.65 µM and 16.23

µM (IC₅₀)
Cell-based assay [5]

PC3 Prostate Cancer

Cells
1.9 µM (IC₅₀)

Cell proliferation

assay
[7][8]

LNCaP Prostate

Cancer Cells
3.1 µM (IC₅₀)

Cell proliferation

assay
[7][8]

The inhibitory action of NSC632839 is selective for isopeptidases, as it does not inhibit the

reporter enzyme PLA₂ over a wide concentration range (1.2–150 μM).[5][6] In cellular contexts,

treatment with NSC632839 leads to the accumulation of polyubiquitinated proteins, an increase

in the levels of pro-apoptotic proteins like Noxa and Mcl-1, and mitochondrial fragmentation.[5]

Signaling Pathways Modulated by NSC632839
By inhibiting USP7 and SENP2, NSC632839 can influence several critical signaling pathways

involved in cell survival, apoptosis, and stress response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. USP7 attenuates endoplasmic reticulum stress-induced apoptotic cell death through
deubiquitination and stabilization of FBXO7 - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. 3,5-Bis[(4-methylphenyl)methylene]-4-piperidone hydrochloride | C21H22ClNO | CID
365286 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. SENP2 exerts an anti-tumor effect on chronic lymphocytic leukemia cells through the
inhibition of the Notch and NF-κB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

5. Deubiquitinating Enzyme-Mediated Signaling Networks in Cancer Stem Cells [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1662893?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662893?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10597484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10597484/
https://www.researchgate.net/figure/Ubiquitination-and-Deubiquitinating-pathway-overview_fig1_333986173
https://pubchem.ncbi.nlm.nih.gov/compound/365286
https://pubchem.ncbi.nlm.nih.gov/compound/365286
https://pmc.ncbi.nlm.nih.gov/articles/PMC6317657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6317657/
https://www.mdpi.com/2072-6694/12/11/3253
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. TGF-β signaling pathway mediated by deubiquitinating enzymes - PMC
[pmc.ncbi.nlm.nih.gov]

7. mdpi.com [mdpi.com]

8. USP7 at the Crossroads of Ubiquitin Signaling, Cell Cycle, and Tumorigenesis | MDPI
[mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to NSC632839: A
Nonselective Isopeptidase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662893#nsc632839-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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